3-Ethyl-5-methoxy-2-propylindole

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 3-ethyl-5-methoxy-2-propyl-1H-indole
• InChI: InChI=1S/C14H19NO/c1-4-6-13-11(5-2)12-9-10(16-3)7-8-14(12)15-13/h7-9,15H,4-6H2,1-3H3
• InChI Key: UQKSDVRASXLFSW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=C(N1)C=CC(=C2)OC)CC

Description

3-Ethyl-5-methoxy-2-propylindole is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methoxyphenyl hydrazine hydrochloride (3.0 g), 4-heptanone (1.94 g), and sulfuric acid (1.3 ml) in ethanol (10 ml) was stirred at 10° C. for 3 hours. The cooled mixture was poured into aqueous sodium bicarbonate solution, such that the pH was adjusted to 9. The solution was extracted with ethyl acetate, the organic layer separated, washed with water, dried over magnesium sulfate, and concentrated in vacuo. The crude product was chromatographed on silica gel using 25%-ethyl acetate in n-hexanes as eluent to yield 3-ethyl-5-methoxy-2-propylindole (3.22 g).